1-Chloro-2,3,4,6-tetrafluorobenzene
Overview
Description
1-Chloro-2,3,4,6-tetrafluorobenzene is a chemical compound with the empirical formula C6HClF4 . It has a molecular weight of 184.52 . The structure of the molecule can be represented as Fc1cc(F)c(F)c(Cl)c1F .
Synthesis Analysis
The synthesis of 1-Chloro-2,3,4,6-tetrafluorobenzene involves reaction conditions with tetrabutylammonium triphenyldifluorosilicate and HSiPh3 in tetrahydrofuran and benzene-d6 at 60°C for 40 hours . The reaction is carried out in an inert atmosphere within a sealed tube .Molecular Structure Analysis
The molecular structure of 1-Chloro-2,3,4,6-tetrafluorobenzene is represented by the SMILES string Fc1cc(F)c(F)c(Cl)c1F . The InChI representation is 1S/C6HClF4/c7-4-5(10)2(8)1-3(9)6(4)11/h1H .Physical And Chemical Properties Analysis
1-Chloro-2,3,4,6-tetrafluorobenzene is practically insoluble with a solubility of 0.031 g/L at 25°C . It has a density of 1.560±0.06 g/cm3 at 20°C and 760 Torr . The boiling point is reported to be between 123-123.5°C . The refractive index is 1.4410 at 589.3 nm and 20°C .Scientific Research Applications
Basic Properties
“1-Chloro-2,3,4,6-tetrafluorobenzene” is a chemical compound with the formula C6HClF4 . It has a molecular weight of 184.519 . This compound is also known as "3-Chloro-1,2,4,5-tetrafluorobenzene" .
Commercial Availability
This compound is commercially available and can be purchased from various chemical suppliers . It’s used in research and development labs for various purposes .
Use in Synthesis
One of the main applications of “1-Chloro-2,3,4,6-tetrafluorobenzene” is in the synthesis of other chemical compounds. For example, it’s used in the production of "1,2,4,5-tetrafluoro-3-hept-1-ynyl-benzene" .
Pharmaceutical Intermediate
“1-Chloro-2,3,4,6-tetrafluorobenzene” is also used as a pharmaceutical intermediate . This means it’s used in the production of various pharmaceutical drugs .
Thermodynamic Properties
The National Institute of Standards and Technology (NIST) provides a collection of critically evaluated thermodynamic property data for "1-Chloro-2,3,4,6-tetrafluorobenzene" . This data is useful for researchers studying the properties of this compound .
Mechanism of Action
Target of Action
1-Chloro-2,3,4,6-tetrafluorobenzene is a synthetic compound that primarily targets organic molecules in chemical reactions. It is often used as a reagent in the synthesis of various organic compounds .
Mode of Action
The compound interacts with its targets through a process known as electrophilic aromatic substitution . In this process, the compound, acting as an electrophile, forms a sigma-bond with the target molecule, generating a positively charged intermediate. This intermediate then undergoes a deprotonation step, yielding a substituted product .
Biochemical Pathways
The specific biochemical pathways affected by 1-Chloro-2,3,4,6-tetrafluorobenzene depend on the nature of the target molecule. The compound’s primary role is in the synthesis of other organic compounds, where it can introduce fluorine atoms into the target molecule .
properties
IUPAC Name |
2-chloro-1,3,4,5-tetrafluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6HClF4/c7-4-2(8)1-3(9)5(10)6(4)11/h1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTQUXWFTGJNHDR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1F)Cl)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6HClF4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70477240 |
Source
|
| Record name | 1-Chloro-2,3,4,6-tetrafluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70477240 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.52 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-2,3,4,6-tetrafluorobenzene | |
CAS RN |
5172-06-5 |
Source
|
| Record name | 1-Chloro-2,3,4,6-tetrafluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70477240 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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